Cas no 93512-87-9 (4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate)

• Product Name: 4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate
• CAS No: 93512-87-9
• MF: C₅₁H₉₀N₂O₁₅Si
• MW: 999.350218296051
• CID: 1059470
• Update Time: 2025-10-31

4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate Chemical and Physical Properties

Names and Identifiers

• 4,17-Dioxabicyclo[12.3.2]nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate
• 4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate

• Inchi： 1S/C51H90N2O15Si/c1-29-25-35-26-41(68-69(16,17)50(7,8)9)65-38(27-39(55)59-30(2)21-19-18-20-22-37(29)64-40-24-23-36(52(11)12)31(3)60-40)46(58-15)45(35)67-49-47(63-34(6)54)43(53(13)14)44(32(4)62-49)66-42-28-51(10,57)48(56)33(5)61-42/h18-20,22,29-33,35-38,40-49,56-57H,21,23-28H2,1-17H3/b19-18+,22-20+/t29-,30-,31?,32?,33?,35-,36+,37+,38-,40+,41?,42+,43?,44-,45+,46+,47?,48+,49+,51?/m1/s1
• InChI Key： OWEOXEWZCLYMKP-CXBROEQJSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C[C@H]2C[C@@H](C)[C@H](C=CC=CC[C@@H](C)OC(C[C@H]([C@@H]([C@H]2O[C@H]2C(C([C@@H](C(C)O2)O[C@H]2CC(C)([C@H](C(C)O2)O)O)N(C)C)OC(C)=O)OC)O1)=O)O[C@H]1CC[C@@H](C(C)O1)N(C)C |t:15,17|

Additional information on 4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate

Introduction to 4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate and Its Significance in Modern Chemical Biology

The compound CAS no 93512-87-9, specifically 4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered significant attention in the scientific community due to its unique pharmacological properties and potential applications in the treatment of various diseases. The compound's synthesis and derivatives have been subjects of extensive research, particularly in the development of novel therapeutic agents.

At the heart of this compound lies its complex bicyclic framework, which is a hallmark of many bioactive molecules derived from natural products. The dioxabicyclo12.3.2nonadecane core is a testament to the ingenuity of organic chemists in designing molecules with precise three-dimensional shapes, which can mimic natural products and interact selectively with biological targets. This structural motif has been explored in numerous studies for its ability to modulate enzyme activity and interfere with pathogenic processes.

The 18-O-tert-butyldimethylsilyl modification is a critical feature that enhances the stability and bioavailability of the compound. Silyl groups are well-known for their ability to protect functional groups from degradation, thereby extending the half-life of pharmaceuticals in vivo. This modification also facilitates further chemical transformations, making it a valuable tool in synthetic chemistry and drug development pipelines.

The derivative Spiramycin I 2A-Acetate is particularly noteworthy for its role in addressing challenging medical conditions. Spiramycin, a macrolide antibiotic, has long been recognized for its efficacy against certain bacterial infections. The structural modification of Spiramycin I 2A-Acetate not only preserves its antibacterial properties but also introduces new functionalities that could enhance its therapeutic profile. Recent studies have highlighted its potential in combating multidrug-resistant bacteria, a growing concern in global healthcare.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The precise molecular architecture allows it to interact with specific biological pathways, making it a promising candidate for precision medicine. Researchers have been exploring its efficacy in treating infections caused by Gram-negative bacteria, which are notoriously difficult to treat due to their robust outer membranes. The compound's ability to penetrate these barriers and exert its effects has opened new avenues for therapeutic intervention.

In addition to its antibacterial properties, 4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a underlying factor in many diseases, including autoimmune disorders and metabolic syndromes. The compound's interaction with inflammatory pathways suggests that it could modulate immune responses without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves sophisticated reactions that require precise control over reaction conditions and reagent selection. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are crucial for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's mechanism of action. Molecular modeling studies have provided insights into how it interacts with bacterial enzymes and disrupts essential metabolic pathways. These insights are invaluable for designing next-generation antibiotics that are more effective and less prone to resistance development.

The role of CAS no 93512-87-9 in drug discovery extends beyond antibiotics. Its structural features make it a versatile scaffold for developing antiviral and anticancer agents. Researchers have hypothesized that its ability to interfere with viral replication and cancer cell proliferation could lead to novel treatments for these diseases.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on green chemistry principles and sustainable manufacturing processes. The use of silyl protecting groups not only enhances stability but also allows for more efficient synthetic routes that minimize waste generation—a critical consideration in modern pharmaceutical development.

In conclusion, 4,17-Dioxabicyclo12.3.2nonadecane-18-O-tert-butyldimethylsilyl Spiramycin I 2A-Acetate exemplifies the innovative spirit driving advancements in chemical biology and medicine today. Its complex structure, multifaceted applications, and promising results in preclinical studies position it as a cornerstone molecule for future therapeutic breakthroughs.